Cas no 1361803-04-4 (6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl)

• Product name: 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361803-04-4
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4996059

6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-7-4-5-8(11(16)6-7)12-9(13(17,18)19)2-1-3-10(12)15/h1-6H
• InChI Key： HDXGVJGKUOPMGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl

Comprehensive Overview of 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361803-04-4)

6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361803-04-4) is a specialized halogenated biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. This compound belongs to the biphenyl family, characterized by its unique trifluoromethyl and chloro substituents, which impart distinct chemical properties. Researchers and industries are increasingly exploring its applications due to its potential in high-performance materials and bioactive molecule development.

The molecular structure of 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl features a biphenyl backbone with strategic substitutions at the 2, 4, and 2' positions. The presence of chlorine atoms and a trifluoromethyl group enhances its electrophilic reactivity, making it a valuable intermediate in cross-coupling reactions and catalysis. Its lipophilicity and steric effects are also critical for designing drug-like molecules, aligning with current trends in medicinal chemistry and fragment-based drug discovery.

In recent years, the demand for fluorinated compounds like 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl has surged, driven by their utility in agrochemicals, electronic materials, and liquid crystals. The trifluoromethyl group is particularly sought after for its ability to improve metabolic stability and binding affinity in bioactive compounds. This aligns with the growing interest in sustainable chemistry and green synthesis, where researchers seek efficient methods to incorporate fluorine motifs into complex molecules.

From a synthetic chemistry perspective, CAS No. 1361803-04-4 serves as a versatile building block for constructing polycyclic aromatic systems and heterocyclic frameworks. Its reactivity in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, has been extensively studied. These reactions are pivotal in developing advanced materials for optoelectronics and organic semiconductors, areas that dominate modern material science research.

The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Its structural modularity allows for tailored modifications, addressing key challenges in molecular design. For instance, its derivatives have shown promise in polymer additives and surface coatings, contributing to innovations in durable materials and corrosion resistance technologies.

Environmental and regulatory considerations are also critical when discussing halogenated biphenyls. While 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl is not classified as hazardous under current guidelines, its handling requires adherence to laboratory safety protocols. The scientific community emphasizes responsible usage and waste management to mitigate any potential ecological impact, reflecting broader concerns about chemical sustainability.

In summary, 6'-Chloro-2,4-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361803-04-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity profile position it as a key player in advancing cutting-edge research and innovative technologies. As the demand for functionalized aromatics grows, this compound will likely remain at the forefront of scientific exploration and industrial applications.